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Compound of Interest

Compound Name: Pipecolic acid-d9

Cat. No.: B585967

For researchers, scientists, and drug development professionals, the safe handling and
disposal of chemical reagents are paramount for both personal safety and experimental
integrity. This document provides immediate, essential safety and logistical information for
Pipecolic acid-d9, a deuterated form of a lysine metabolite. Adherence to these protocols is
critical for maintaining a safe laboratory environment.

Pipecolic acid-d9 and its non-deuterated counterpart are known to cause skin and eye
irritation, and may cause respiratory irritation.[1][2] Therefore, appropriate personal protective
equipment and handling procedures are mandatory.

Quantitative Data Summary

The following table summarizes key quantitative data for Pipecolic acid-d9 and related
compounds. This information is essential for risk assessment and proper handling.
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Property

Value

Source

Chemical Name

DL-Pipecolic Acid-d9

[3]4]

(R,S)-Piperidine-2-Carboxylic

[3]

Synonyms Acid-d9, DL-Homoproline-d9
CAS Number 790612-94-1

Molecular Formula CeH2D9NO2

Molecular Weight 138.21 g/mol

Appearance Off-White Solid

Purity >99% deuterated forms (di-do)
Solubility Soluble in water

Storage 2-8°C Refrigerator

Primary Hazards

Causes skin irritation, serious
eye irritation, and may cause

respiratory irritation.

Operational Plan: Handling Pipecolic Acid-d9

A systematic approach to handling Pipecolic acid-d9 is crucial to minimize exposure and

prevent contamination.
1. Pre-Operational Checks:

o Ventilation: Ensure work is conducted in a well-ventilated area, preferably within a chemical
fume hood.

o Personal Protective Equipment (PPE) Inspection: Before handling, inspect all PPE for
integrity. This includes checking gloves for tears and ensuring safety glasses are clean and
fit properly.

o Emergency Equipment: Confirm that an eye wash unit and safety shower are readily
accessible.
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Material Safety Data Sheet (MSDS): Review the MSDS for Pipecolic acid-d9 and related
piperidine carboxylic acids.

. Step-by-Step Handling Procedure:

Don PPE: Wear appropriate PPE, including nitrile rubber or polychloroprene gloves, a lab
coat, and chemical safety goggles. A face shield may be necessary for operations with a
higher risk of splashing.

Weighing: If weighing the solid, do so in a fume hood to avoid inhalation of any dust. Use
anti-static measures where necessary.

Dissolving: When preparing solutions, slowly add the solid to the solvent to avoid splashing.
Reactions: Conduct all reactions involving Pipecolic acid-d9 within a fume hood.

Post-Handling: After handling, wash hands thoroughly with soap and water, even after
wearing gloves.

. Post-Operational Procedures:
Decontamination: Clean the work area and any equipment used with an appropriate solvent.

Waste Segregation: Segregate all waste materials contaminated with Pipecolic acid-d9 into
a dedicated, clearly labeled hazardous waste container.

Disposal Plan
Proper disposal of Pipecolic acid-d9 and its containers is critical to prevent environmental
contamination and ensure regulatory compliance.

1. Waste Collection:

e Solid Waste: Collect unused Pipecolic acid-d9 and any contaminated materials (e.g.,
weighing paper, gloves, absorbent pads) in a designated, sealed, and clearly labeled
hazardous waste container.
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e Liquid Waste: Collect solutions containing Pipecolic acid-d9 in a separate, leak-proof
hazardous waste container. Do not mix with other chemical waste streams unless
compatibility is confirmed.

o Empty Containers: "Empty" containers of Pipecolic acid-d9 must be managed as hazardous
waste. If regulations permit, triple rinse the container with a suitable solvent, collect the
rinsate as hazardous waste, and then the container may be disposed of as non-hazardous
waste. Always deface the label of the empty container.

2. Waste Storage:

» Store hazardous waste containers in a designated, well-ventilated, and secure area, away
from incompatible materials.

e Ensure containers are properly sealed to prevent leaks or spills.
3. Waste Disposal:

» All waste containing Pipecolic acid-d9 must be disposed of as hazardous waste through
your institution's Environmental Health and Safety (EHS) department or a licensed chemical
waste disposal contractor.

» Never dispose of Pipecolic acid-d9 down the drain or in the regular trash.

Experimental Workflow for Safe Handling
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Caption: Workflow for the safe handling and disposal of Pipecolic acid-d9.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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